5-Oxo-5-phenylpentanoic acid benzyl-methyl amide

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: N-benzyl-N-methyl-5-oxo-5-phenylpentanamide
• InChI: InChI=1S/C19H21NO2/c1-20(15-16-9-4-2-5-10-16)19(22)14-8-13-18(21)17-11-6-3-7-12-17/h2-7,9-12H,8,13-15H2,1H3
• InChI Key: LZZYVZLIVAKEBY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CCCC(=O)C2=CC=CC=C2

Description

5-Oxo-5-phenylpentanoic acid benzyl-methyl amide is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The 5-oxo-5-phenylpentanoic acid benzyl-methyl amide was prepared by refluxing N-methylbenzylamine (10.5 mmol) and 6-phenyl-3,4-dihydro-pyran-2-one (10.5 mmol) in toluene for one hour. The reaction was allowed to stir overnight at room temperature. It was poured into 100 mL of ethyl acetate and 100 mL of IN HCl. The organic extracts were washed with 100 mL of 1N NaOH, 100 mL of water and dried over MgSO4. The crude product was flash chromatographed (CH2Cl2 /MeOH 98/2) to afford a liquid. 1H NMR (CDCl3) δ 2.0-2.2 (m, 2 H), 2.5 (t, 2 H), 2.93/2.96 (s/s, 3 H), 3.0-3.2 (m, 2 H), 4.5/4.6 (s/s, 2 H),7.1-7.6 (m, 8 H), 7.8-8.0 (m, 2 H).

Synthesis routes and methods II

Procedure details

The 5-oxo-5-phenylpentanoic acid benzyl-methyl amide was prepared by refluxing N-methylbenzylamine (10.5 mmol) and 6-phenyl-3,4-dihydro-pyran-2-one (10.5 mmol) in toluene for one hour. The reaction was allowed to stir overnight at room temperature. It was poured into 100 mL of ethyl acetate and 100 mL of 1N HCl. The organic extracts were washed with 100 mL of 1N NaOH, 100 mL of water and dried over MgSO4. The crude product was flash chromatographed (CH2Cl2 /MeOH 98/2) to afford a liquid. 1H NMR (CDCl3) δ2.0-2.2 (m, 2H), 2.5 (t, 2H), 2.93/2.96 (s/s, 3H), 3.0-3.2 (m, 2H), 4.5/4.6 (s/s, 2H),7.1-7.6 (m, 8H), 7.8-8.0 (m, 2H).